Cas no 556-02-5 (D-Tyrosine)

• Product Name: D-Tyrosine
• CAS No: 556-02-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00063073
• CID: 38317
• PubChem ID: 87576929
• Update Time: 2026-01-04

D-Tyrosine Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine
• H-D-Tyr-OH
• (R)-2-Amino-3-(4-hydroxyphenyl)propanoic acid
• D-Thr-OH
• TYROSINE, D-(RG)
• (2R)-2-amino-3-(4-hydroxyphenyl)propanoic acid
• ?-2-AMino-3-(4-hydroxyphenyl)propionic acid
• DL-tyrosine
• D-Tyr
• D-α-AMino-p-hydroxyhydrocinnaMic acid
• D-α-AMino-β-p-hydroxyphenyl propionic acid
• R(+)-Tyrosin
• 3-(4-Hydroxyphenyl)-D-alanine
• D-Tyrosin
• (R)-3-(p-Hydroxyphenyl)alanine
• OUYCCCASQSFEME-MRVPVSSYSA-N
• (R)-2-Amino-3-(p-hydroxyphenyl)propionic acid
• DTY
• D-(+)-Tyrosine
• d-p-Tyrosine
• DTyr
• Tyrosine, d-
• (D)-Tyrosine
• PubChem13030
• (R)-TYROSINE
• KSC270A8B
• D-3-[4-Hydroxyphenyl]alanine
• NCGC00142608-02
• T1141
• EINECS 209-112-6
• AM82303
• Q16082044
• A830718
• C06420
• UNII-WQ5G9JQ7GC
• CHEBI:28479
• CS-D1377
• NS00080446
• Q27115118
• T-9000
• D-Tyrosine, ReagentPlus(R), 99%
• (R)-2-Amino-3-(4-hydroxyphenyl)propionic acid
• M02937
• (2R)-2-Amino-3-(4-hydroxyphenyl)propanoic acid; (R)-Tyrosine; D-p-Tyrosine
• WQ5G9JQ7GC
• (2R)-2-amino-3-(4-hydroxyphenyl)propanoic acid;D-Tyrosine
• AC-8668
• J-300275
• CHEMBL1076637
• BDBM50463198
• 1168FFD2-192C-4DB4-9161-4BF71A6C98C9
• Z969739284
• AS-11715
• DTXSID50883441
• HY-Y0444
• 556-02-5
• D-Tyrosine, puriss., >=99.0% (NT)
• D-4-HYDROXYPHENYLALANINE
• EN300-61693
• DB03839
• SCHEMBL20787
• NCGC00142608-01
• AKOS015854094
• MFCD00063073
• D-Tyrosine, Vetec(TM) reagent grade, 99%
• D-Tyrosine,98%
• DA-52731
• 2-amino-3-(4-hydroxyphenyl)-propanoic acid
• DTXCID601022972
• (2R)-2-azaniumyl-3-(4-hydroxyphenyl)propanoate
• 209-112-6
• FT00293

• MDL： MFCD00063073
• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m1/s1
• InChI Key： OUYCCCASQSFEME-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC(=CC=1)O)N)=O
• BRN： 2212157

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Crystalline powder, whitish
• Density: 1.2375 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 385.2℃ at 760 mmHg
• Flash Point: 186.7℃
• Refractive Index: 11.2 ° (C=5, 1mol/L HCl)
• Water Partition Coefficient: dissolution
• PSA: 83.55000
• LogP: 1.04690
• Merck: 9839
• Specific Rotation: 11.3 º (c=5, 1N HCl)
• Optical Activity: [α]20/D +10.3°, c = 5 in 1 M HCl

D-Tyrosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Tyrosine

D-Tyrosine: Chemical Profile and Recent Research Applications

D-Tyrosine, a peptide building block with the chemical formula C₉H₁₁NO₄ and a CAS number of 556-02-5, is a naturally occurring amino acid that has garnered significant attention in the field of biochemical research and pharmaceutical development. As a mirror image of the more commonly studied L-Tyrosine, D-Tyrosine exhibits unique structural and functional properties, making it a valuable compound in synthetic biology, enzyme studies, and drug design.

The molecular structure of D-Tyrosine is characterized by a phenolic group attached to a central carbon atom, which is linked to an amino group, a carboxyl group, and a hydrogen atom. This configuration imparts distinct chemical reactivity and interaction capabilities compared to its L-isomer. The CAS number 556-02-5 provides a unique identifier for this compound, ensuring consistency in scientific literature and industrial applications.

In recent years, D-Tyrosine has been extensively studied for its potential applications in neurochemistry and immunology. Research has shown that D-Tyrosine can modulate the activity of certain enzymes and receptors, which may have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its role in immune system regulation has been explored, with studies suggesting that D-Tyrosine may enhance the production of antibodies and activate immune cells.

One of the most intriguing aspects of D-Tyrosine is its use as a precursor in the synthesis of specialized peptides and proteins. Its unique stereochemistry allows it to be incorporated into complex molecules without disrupting the overall structure, making it an invaluable tool in biotechnology. For instance, researchers have utilized D-Tyrosine to develop novel antibiotics and antiviral agents by creating modified peptides that exhibit enhanced binding affinity to target pathogens.

The pharmaceutical industry has also shown interest in D-Tyrosine for its potential as an intermediate in drug synthesis. Its ability to form stable bonds with other molecules makes it a versatile building block for creating new therapeutic agents. Furthermore, its role in regulating neurotransmitter levels has led to investigations into its potential as an adjunct treatment for mood disorders such as depression and anxiety.

Advances in analytical chemistry have enabled more precise characterization of D-Tyrosine, allowing researchers to uncover new insights into its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its interactions with other biomolecules. These findings have not only expanded our understanding of D-Tyrosine's mechanisms but also highlighted its potential for therapeutic applications.

The synthesis of D-Tyrosine has seen significant advancements, with modern methods allowing for high-yield production under controlled conditions. These improvements have made the compound more accessible for research purposes, fostering further exploration of its applications. Additionally, the development of novel synthetic pathways has opened up possibilities for creating derivatives of D-Tyrosine with enhanced properties, such as improved stability or bioavailability.

Environmental scientists have also begun to investigate the role of D-Tyrosine in natural ecosystems. Studies suggest that it may play a role in microbial metabolism and nutrient cycling, contributing to the overall health of aquatic environments. This finding underscores the compound's multifaceted importance beyond its applications in medicine and biotechnology.

Looking ahead, the future prospects for D-Tyrosine are promising, with ongoing research expected to uncover even more about its potential benefits. As our understanding of biochemical pathways continues to evolve, D-Tyrosine is likely to remain at the forefront of scientific inquiry. Its unique properties make it a compound of great interest for researchers across multiple disciplines, ensuring continued innovation and discovery.